Cas no 67350-50-9 (5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde)

5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde structure

67350-50-9 structure

Product Name:5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde

CAS No:67350-50-9

MF:C₆H₇NO₂

MW:125.125281572342

MDL:MFCD18810197

CID:820469

PubChem ID:12416228

Update Time:2025-04-19

5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde
- 1H-Pyrrole-2-carboxaldehyde,5-(hydroxymethyl)-(9CI)
- 5-(hydroxymethyl)pyrrole-2-carboxaldehyde
- 2-amino-6-(2-formyl-5-hydroxymethyl-1-pyrrolyl)-hexanoic acid
- Epitope ID:141491
- 1H-Pyrrole-2-carboxaldehyde, 5-(hydroxymethyl)-
- 2-Formyl-5-hydroxymethylpyrrol
- 0366AC
- FCH999208
- AX8238008
- EN300-364250
- DTXSID60497250
- CHEBI:604731
- SB62063
- Q27225782
- CHEMBL499556
- O11303
- 67350-50-9
- AKOS016006674
- CS-0157346
- AS-50199
- SCHEMBL17712572
- 2-Amino-6-(2-formyl-5-hydroxymethylpyrrol-1-yl)hexanoate
- DB-332708
- 2-Amino-6-(2-formyl-5-hydroxymethyl-1-pyrrolyl)-hexanoate
- DTXCID60448060
- MDL： MFCD18810197
- Inchi： 1S/C6H7NO2/c8-3-5-1-2-6(4-9)7-5/h1-3,7,9H,4H2
- InChI Key： SRPREECLSOIPNK-UHFFFAOYSA-N
- SMILES： OCC1=CC=C(C=O)N1

Computed Properties

Exact Mass: 125.047678466g/mol
Monoisotopic Mass: 125.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 53.1

Experimental Properties

PSA: 53.09000
LogP: 0.31950

5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C(BD238008)

5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A109007825-250mg	5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde	67350-50-9	95%	250mg	$190.00	2023-09-01
Alichem	A109007825-1g	5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde	67350-50-9	95%	1g	$415.80	2023-09-01
Alichem	A109007825-5g	5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde	67350-50-9	95%	5g	$1225.00	2023-09-01
Ambeed	A175925-100mg	5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde	67350-50-9	96%	100mg	$161.0	2025-04-17
Ambeed	A175925-250mg	5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde	67350-50-9	96%	250mg	$273.0	2025-04-17
Ambeed	A175925-1g	5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde	67350-50-9	95%	1g	$498.0	2024-04-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RQ884-50mg	5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde	67350-50-9	95+%	50mg	513.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RQ884-200mg	5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde	67350-50-9	95+%	200mg	1134.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RQ884-100mg	5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde	67350-50-9	95+%	100mg	903CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RQ884-250mg	5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde	67350-50-9	95+%	250mg	1944CNY	2021-05-07

5-(Hydroxymethyl)-1H-pyrrole-2-carbaldehyde Related Literature

1. On resin synthesis and cross-linking of collagen peptides containing the advanced glycation end-product pyrraline via Maillard condensation

Meder Kamalov,Paul W. R. Harris,James M. Wood,Margaret A. Brimble Chem. Commun. 2015 51 9475
2. Effect of fatty acids and triglycerides on the formation of lysine-derived advanced glycation end-products in model systems exposed to frying temperature

Yuting Wang,Huiyu Hu,David Julian McClements,Shaoping Nie,Mingyue Shen,Chang Li,Yousheng Huang,Jie Chen,Maomao Zeng,Mingyong Xie RSC Adv. 2019 9 15162
3. Effect of fatty acids and triglycerides on the formation of lysine-derived advanced glycation end-products in model systems exposed to frying temperature

Yuting Wang,Huiyu Hu,David Julian McClements,Shaoping Nie,Mingyue Shen,Chang Li,Yousheng Huang,Jie Chen,Maomao Zeng,Mingyong Xie RSC Adv. 2019 9 15162
4. Effect of fatty acids and triglycerides on the formation of lysine-derived advanced glycation end-products in model systems exposed to frying temperature

Yuting Wang,Huiyu Hu,David Julian McClements,Shaoping Nie,Mingyue Shen,Chang Li,Yousheng Huang,Jie Chen,Maomao Zeng,Mingyong Xie RSC Adv. 2019 9 15162
5. Ribose conversion with amino acids into pyrraline platform chemicals – expeditious synthesis of diverse pyrrole-fused alkaloid compounds

Soohyeon Cho,Lina Gu,Ik Joon IN,Bo Wu,Taehoon Lee,Hakwon Kim,Sangho Koo RSC Adv. 2021 11 31511

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl-aldehydes

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